Cas no 52589-13-6 (4H-1-Benzopyran-4-one,6-[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]-5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one,6-[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]-5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-
• CAS No: 52589-13-6
• MF: C₂₉H₃₄O₁₄
• MW: 606.571870326996
• CID: 377232
• PubChem ID: 3085014
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,6-[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]-5-hydroxy-7-methoxy-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,6-[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]-5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-
• 6-[(3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(3S,4S,5S,6R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]-5-hydroxy-7-methoxy-2-(4-methoxyphenyl)chromen-4-one
• DTXSID50967018
• 1,5-Anhydro-2-O-(6-deoxyhexopyranosyl)-1-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-6-yl]hexitol
• CHEBI:187135
• 4H-1-Benzopyran-4-one, 6-(2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)-5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-
• 52589-13-6
• Embinin

• Inchi： 1S/C29H34O14/c1-11-21(32)24(35)26(37)29(40-11)43-28-25(36)22(33)18(10-30)42-27(28)20-16(39-3)9-17-19(23(20)34)14(31)8-15(41-17)12-4-6-13(38-2)7-5-12/h4-9,11,18,21-22,24-30,32-37H,10H2,1-3H3/t11-,18-,21-,22-,24+,25+,26+,27?,28-,29?/m1/s1
• InChI Key： OXTGLFRGBDFBHI-FFIOIDJNSA-N
• SMILES： O(C1[C@H]([C@H]([C@@H]([C@@H](C)O1)O)O)O)[C@H]1C(C2C(=CC3=C(C(C=C(C4C=CC(=CC=4)OC)O3)=O)C=2O)OC)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 606.194856
• Monoisotopic Mass: 606.194856
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 986
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.2

Experimental Properties

• Density: 1.59
• Boiling Point: 833.7°C at 760 mmHg
• Flash Point: 271.9°C
• Refractive Index: 1.685

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid C-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid C-glycosides